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VX-702 Selectivity and Mechanism of Action

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Vx-702

CAS No.: 745833-23-2

Cat. No.: S548806

VX-702 is a highly selective, ATP-competitive inhibitor of p38a MAPK (also known as MAPK14). The key

quantitative data on its selectivity and activity is summarized in the table below [1] [2] [3].

Parameter Details

Primary Target p38a MAPK (MAPK14) [3] [4]

ICso for p38a 4 nM - 20 nM [1] [2]

Selectivity vs p38p Approximately 14-fold higher selectivity for p38a over p38[3 [1] [2]
Key Off-Target Cytokine Inhibition of LPS-stimulated production of TNF-a, IL-6, and IL-1[3 [3]
Effects [3]

The following diagram illustrates the core signaling pathway inhibited by VX-702 and its subsequent effects

on inflammatory cytokine production.
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Experimental Protocols

Here are detailed methodologies for key experiments cited in the literature, which you can adapt for your

own research on VX-702.

In Vitro Kinase Assay and ICso Determination

This protocol is used to confirm the direct inhibition of p38a and establish inhibitor potency [1].

¢ Objective: To determine the half-maximal inhibitory concentration (ICso) of VX-702 against p38a
MAPK.
e Materials:
o Purified recombinant p38a enzyme.
o VX-702 (e.g., dissolved in DMSO to a stock concentration of 10 mM).
o ATP.
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(o]

[e]

[e]

A specific peptide or protein substrate for p38a.
Assay buffer (e.g., 25 mM HEPES, pH 8.0, 137 mM NaCl, 1 mM MgClz, 2.7 mM KCI).
Equipment for detection (e.g., fluorometer or luminometer).

e Procedure:

[e]

[e]

Prepare serial dilutions of VX-702 in the assay buffer.

Incubate the p38a enzyme with varying concentrations of VX-702 for 10 minutes at room
temperature.

Initiate the kinase reaction by adding ATP and the substrate. The concentration of ATP and
substrate, as well as incubation time (e.g., at 37°C), should be optimized for the specific assay.
Stop the reaction according to your detection method.

Measure the product formation (e.g., fluorescent signal for a coupled enzyme assay).

Plot the inhibition data against the log of the VX-702 concentration to calculate the 1Cso value.

Cellular Assay for Pro-inflammatory Cytokine Inhibition

This protocol assesses the functional consequence of p38a inhibition in a cell-based system [5].

¢ Objective: To evaluate the effect of VX-702 on the production of pro-inflammatory cytokines in
macrophages.
e Materials:

[e]

[e]

o

o

[e]

RAW264.7 cells (mouse leukemic monocyte/macrophage cell line) or primary human
macrophages.

Cell culture media (DMEM with 10% FBS).

Lipopolysaccharide (LPS).

VX-702 (e.g., 5 uM working concentration from DMSO stock).

ELISA kits for TNF-q, IL-6, and IL-1[3.

e Procedure:

[e]

Plate RAW264.7 cells in 24-well plates at a density of 1x10° cells/well and allow them to
adhere.

Pre-treat cells with VX-702 (e.g., 5 uM) or vehicle control (DMSO) for a set time (e.g., 1 hour).
Stimulate the cells with LPS (e.g., 1 uM) to induce inflammation.

Continue incubating the cells for a predetermined period (e.g., 4-24 hours).

Collect the cell culture supernatant by centrifugation.

Use ELISA kits according to the manufacturer's instructions to quantify the levels of TNF-q, IL-
6, and IL-1[3 in the supernatant.

Normalize cytokine levels to cell viability if necessary.

Frequently Asked Questions (FAQs)

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s548806?utm_src=pdf-body
https://www.smolecule.com/products/s548806?utm_src=pdf-body
https://www.smolecule.com/products/s548806?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11198005/
https://www.smolecule.com/products/s548806?utm_src=pdf-body
https://www.smolecule.com/products/s548806?utm_src=pdf-body
https://www.smolecule.com/products/s548806?utm_src=pdf-body
https://www.smolecule.com/products/s548806?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Q1: What is the recommended solvent and storage condition for VX-702? Al: VX-702 is typically
dissolved in DMSO to create stock solutions (e.g., 60 mg/mL or 148.4 mM). For in vivo studies, it can be
formulated in a vehicle like 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline. It is recommended
to store the powder at -20°C, desiccated. Stock solutions in DMSO should be aliquoted and stored at -80°C

for long-term stability, and avoid repeated freeze-thaw cycles [1] [2].

Q2: Has VX-702 been tested in any disease models relevant to its mechanism? A2: Yes, beyond its initial
investigation for rheumatoid arthritis, a recent peer-reviewed study (2024) demonstrated that VX-702
ameliorates Sepsis-Associated Acute Kidney Injury (S-AKI) in a mouse model. The study showed that
VX-702 treatment reduced levels of phosphorylated p38 MAPK, decreased proinflammatory cytokines (IL-

6, IL-1pB), and improved kidney function markers (serum creatinine and blood urea nitrogen) [5].

Q3: Where can I find high-quality sources to purchase VX-702 for research? A3: Several biochemical
suppliers offer VX-702 for research purposes. These include TargetMol (Catalog No. T2513), Selleckchem
(Catalog No. VX-702), and BioCrick (Catalog No. BCN0119). Always ensure you procure compounds from

reputable vendors that provide detailed quality control data, including purity verification [1] [2] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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p38-selectivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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